Cas no 5058-43-5 (4,4'-dimethyltetrathiafulvalene)
4,4'-dimethyltetrathiafulvalene Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-dimethyltetrathiafulvalene
- 4,4'-Dimethyl-
- 4,4'-Dimethyltetrathiafluvalene
- DMTTF
- SDM-TTF
-
- Inchi: 1S/C8H8S4/c1-5-3-9-7(11-5)8-10-4-6(2)12-8/h3-4H,1-2H3/b8-7+
- InChI Key: KTUWYNVNQFNGBX-BQYQJAHWSA-N
- SMILES: S1C(C)=CS/C/1=C1/SC=C(C)S/1
Computed Properties
- Exact Mass: 231.95100
Experimental Properties
- PSA: 101.20000
- LogP: 4.79560
4,4'-dimethyltetrathiafulvalene Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4,4'-dimethyltetrathiafulvalene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444444-100mg |
(E)-4,4'-Dimethyl-2,2'-bi(1,3-dithiolylidene) |
5058-43-5 | 95+% | 100mg |
¥ůůŞŞ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444444-1g |
(E)-4,4'-Dimethyl-2,2'-bi(1,3-dithiolylidene) |
5058-43-5 | 95+% | 1g |
¥ƊŤŤƊ | 2023-07-25 | |
| TRC | D462883-1mg |
4,4'-Dimethyltetrathiafulvalene |
5058-43-5 | 1mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D462883-2mg |
4,4'-Dimethyltetrathiafulvalene |
5058-43-5 | 2mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D462883-10mg |
4,4'-Dimethyltetrathiafulvalene |
5058-43-5 | 10mg |
$ 210.00 | 2022-06-05 |
4,4'-dimethyltetrathiafulvalene Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 4,4'-dimethyltetrathiafulvalene
Introduction to 4,4'-dimethyltetrathiafulvalene (CAS No. 5058-43-5): Applications and Recent Research Developments
4,4'-dimethyltetrathiafulvalene (CAS No. 5058-43-5), a fascinating organic compound belonging to the tetrathiafulvalene (TTF) family, has garnered significant attention in the field of materials science and chemical biology due to its unique electronic and structural properties. This compound, characterized by a planar, conjugated system with sulfur atoms at the core, exhibits remarkable characteristics that make it a valuable candidate for various applications, including organic electronics, photovoltaics, and redox chemistry. The molecular structure of 4,4'-dimethyltetrathiafulvalene consists of four sulfur atoms connected in a square-like arrangement, with two methyl groups substituting at the para positions of the central carbon atoms. This specific configuration imparts distinct electronic and thermal stability, making it particularly suitable for advanced technological applications.
The chemical properties of 4,4'-dimethyltetrathiafulvalene are deeply influenced by its conjugated π-electron system and the presence of sulfur atoms, which contribute to its ability to undergo reversible oxidation-reduction reactions. These redox-active characteristics are pivotal in its application as an electron donor in organic semiconductors and as a mediator in electrochemical processes. The compound’s stability under ambient conditions further enhances its utility in practical devices. Recent studies have highlighted its potential in developing novel organic photovoltaic (OPV) materials, where its ability to absorb a broad spectrum of light and facilitate efficient charge transport makes it an attractive candidate for next-generation solar cells.
One of the most compelling aspects of 4,4'-dimethyltetrathiafulvalene is its role in redox chemistry. The compound’s ability to cycle between its oxidized and reduced states without significant degradation has opened up avenues for use in rechargeable batteries and supercapacitors. Researchers have demonstrated its incorporation into novel electrode materials that exhibit high energy density and excellent cycle life. These findings are particularly relevant in the context of sustainable energy storage solutions, where efficient and durable redox-active materials are essential. Furthermore, the compound’s compatibility with other organic semiconductors has led to innovative approaches in fabricating multilayered devices that combine the benefits of different materials.
Recent advancements in the field have also explored the photophysical properties of 4,4'-dimethyltetrathiafulvalene, particularly its behavior as a photosensitizer in photocatalytic reactions. Studies have shown that when excited by light, this compound can generate reactive oxygen species (ROS) that are highly effective in degradation processes for environmental pollutants. This application is particularly promising for developing green chemistry solutions that leverage solar energy to drive chemical transformations without harsh reagents. The compound’s ability to operate under mild conditions while maintaining high efficiency makes it an ideal candidate for sustainable industrial processes.
The biological relevance of 4,4'-dimethyltetrathiafulvalene has also been an area of active investigation. While primarily known for its physical properties, researchers have begun exploring its potential interactions with biological systems. Preliminary studies suggest that certain derivatives of TTF compounds may exhibit antioxidant properties due to their redox-active nature. This has sparked interest in developing novel therapeutic agents that could mitigate oxidative stress-related diseases. However, further research is needed to fully understand the biological implications and potential side effects before such applications can be realized.
In conclusion, 4,4'-dimethyltetrathiafulvalene (CAS No. 5058-43-5) represents a versatile and promising material with a wide range of applications spanning from organic electronics to environmental remediation and biomedicine. Its unique molecular structure and redox-active properties make it indispensable in modern research endeavors aimed at developing sustainable technologies and innovative solutions across multiple disciplines.
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